Cas no 1186242-37-4 ((2S)-2-Pyrrolidineacetonitrile)

• Product Name: (2S)-2-Pyrrolidineacetonitrile
• CAS No: 1186242-37-4
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• CID: 1100921
• PubChem ID: 55298914
• Update Time: 2025-05-21

(2S)-2-Pyrrolidineacetonitrile Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Pyrrolidineacetonitrile
• EN300-4271491
• SCHEMBL13832621
• 1186242-37-4
• MFCD19227507
• (S)-2-(Pyrrolidin-2-yl)acetonitrile
• 2-[(2S)-pyrrolidin-2-yl]acetonitrile
• AKOS006376190

• Inchi： 1S/C6H10N2/c7-4-3-6-2-1-5-8-6/h6,8H,1-3,5H2/t6-/m0/s1
• InChI Key： LDOZNMLVJHQCAB-LURJTMIESA-N
• SMILES： N1CCC[C@H]1CC#N

Computed Properties

• Exact Mass: 110.084398327g/mol
• Monoisotopic Mass: 110.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2S)-2-Pyrrolidineacetonitrile

Introduction to (2S)-2-Pyrrolidineacetonitrile (CAS No. 1186242-37-4)

Chemical Overview and Properties

(2S)-2-Pyrrolidineacetonitrile, with the CAS registry number 1186242-37-4, is a chiral compound belonging to the class of acetonitriles. This compound is characterized by its pyrrolidine ring, a five-membered saturated heterocyclic structure, with an acetonitrile group (-C≡N) attached at the 2-position. The (S) configuration denotes the specific stereochemistry at the chiral center, which plays a crucial role in its chemical and biological properties.

The molecular formula of (2S)-2-pyrrolidineacetonitrile is C5H7N, with a molecular weight of approximately 85.13 g/mol. It is a colorless liquid with a boiling point around 105°C and a melting point of about -5°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and THF.

Synthesis and Applications

The synthesis of (2S)-2-pyrrolidineacetonitrile typically involves the alkylation of pyrrolidine with an appropriate nitrile source, followed by stereochemical resolution or enantioselective synthesis to obtain the desired (S)-enantiomer. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly methods for its production.

This compound finds applications in various fields, including pharmaceuticals, agrochemicals, and fine chemicals. Its chiral center makes it particularly valuable in asymmetric synthesis, where it serves as a building block for constructing complex molecules with high enantioselectivity.

Recent Research and Development

In recent years, there has been growing interest in exploring the potential of (2S)-2-pyrrolidineacetonitrile as a chiral auxiliary in organic synthesis. Researchers have utilized this compound to develop novel synthetic routes for bioactive molecules, such as amino acids, peptides, and natural product analogs.

A study published in *Organic Letters* demonstrated the use of (2S)-2-pyrrolidineacetonitrile as a chiral ligand in transition metal-catalyzed reactions, achieving excellent enantioselectivity in key transformations. Another research group reported its application in the synthesis of enantiopure β-amino acids, which are essential components in drug discovery.

Furthermore, investigations into the biological activity of (2S)-2-pyrrolidineacetonitrile derivatives have revealed promising results in anticancer and antiviral assays. These findings underscore its potential as a lead compound for developing new therapeutic agents.

Safety and Handling

While handling (2S)-2-pyrrolidineacetonitrile, it is important to follow standard laboratory safety protocols. The compound should be stored in tightly sealed containers away from light and moisture to prevent degradation. Gloves and goggles should be worn during manipulation to avoid skin or eye contact.

Despite its valuable applications, it is crucial to conduct thorough toxicological assessments before incorporating this compound into commercial products or formulations.